Cas no 19139-74-3 (2,3:4,5-Di-O-isopropylidene-D-arabitol)

2,3:4,5-Di-O-isopropylidene-D-arabitol is a protected derivative of D-arabitol, featuring isopropylidene groups at the 2,3 and 4,5 positions. This compound is widely used as a chiral building block in organic synthesis, particularly for the preparation of pharmaceuticals, nucleosides, and fine chemicals. Its key advantages include enhanced stability under reactive conditions and improved solubility in organic solvents, facilitating selective functionalization. The rigid, bicyclic structure imparted by the isopropylidene groups also enables precise stereocontrol in synthetic applications. This makes it a valuable intermediate for asymmetric synthesis, where high regioselectivity and enantiopurity are critical. Its consistent performance and reliability in complex transformations underscore its utility in research and industrial settings.
2,3:4,5-Di-O-isopropylidene-D-arabitol structure
19139-74-3 structure
Product Name:2,3:4,5-Di-O-isopropylidene-D-arabitol
CAS No:19139-74-3
MF:C11H20O5
MW:232.273504257202
MDL:MFCD00063387
CID:123372
PubChem ID:688453
Update Time:2025-11-02

2,3:4,5-Di-O-isopropylidene-D-arabitol Chemical and Physical Properties

Names and Identifiers

    • D-Arabinitol,2,3:4,5-bis-O-(1-methylethylidene)-
    • [5-(2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyl-1,3-dioxolan-4-yl]methanol
    • 2,3:4,5-DI-O-ISOPROPYLIDENE-D-ARABINITOL
    • 2,3:4,5-Bis-O-(1-methylethylidene)-D-arabinitol
    • D-Arabinitol diacetonide
    • 2,3:4,5-Di-O-isopropylidene-D-arabitol
    • 2,3:4,5-DI-O-ISOPROPYLIDENE-D-*ARABINITOL
    • 2-O,3-O:4-O,5-O-Diisopropylidene-D-arabinitol
    • (4S,4'R)-2,2,2',2'-Tetramethyl-4α,4'β-bi[1,3-dioxolane]-5β-methanol
    • SCHEMBL3314354
    • 19139-74-3
    • BS-27444
    • MFCD00063387
    • 2,3:4,5-Di-O-isopropylidene-D-arabitol, 98%
    • W-201704
    • MDL: MFCD00063387
    • Inchi: 1S/C11H20O5/c1-10(2)13-6-8(15-10)9-7(5-12)14-11(3,4)16-9/h7-9,12H,5-6H2,1-4H3/t7-,8+,9+/m1/s1
    • InChI Key: FBIWGPWXTDOFQR-VGMNWLOBSA-N
    • SMILES: O1C(C)(C)O[C@H](CO)[C@H]1[C@@H]1COC(C)(C)O1

Computed Properties

  • Exact Mass: 386.13998
  • Monoisotopic Mass: 232.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 57.2Ų

Experimental Properties

  • Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: Not available
  • Boiling Point: 300.1±37.0 °C at 760 mmHg
  • Flash Point: 135.3±26.5 °C
  • Refractive Index: 1.4517 (589.3 nm 18 ºC)
  • Solubility: Dissolution (42 g/l) (25 º C),
  • PSA: 80.29
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,3:4,5-Di-O-isopropylidene-D-arabitol Security Information

2,3:4,5-Di-O-isopropylidene-D-arabitol Pricemore >>

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Additional information on 2,3:4,5-Di-O-isopropylidene-D-arabitol

Comprehensive Overview of 2,3:4,5-Di-O-isopropylidene-D-arabitol (CAS No. 19139-74-3): Properties, Applications, and Industry Insights

2,3:4,5-Di-O-isopropylidene-D-arabitol, identified by its CAS number 19139-74-3, is a specialized carbohydrate derivative with significant relevance in organic synthesis and pharmaceutical research. This compound, often abbreviated as DIPA, belongs to the class of isopropylidene-protected sugar alcohols, which are widely utilized as chiral building blocks in asymmetric synthesis. Its unique molecular structure, featuring two isopropylidene groups, enhances stability and solubility, making it a versatile intermediate for complex chemical transformations.

The growing demand for chiral auxiliaries and stereoselective catalysts in drug development has propelled interest in compounds like 2,3:4,5-Di-O-isopropylidene-D-arabitol. Researchers frequently search for "D-arabitol derivatives applications" or "CAS 19139-74-3 synthesis methods," reflecting its importance in modern organic chemistry. Its role in the synthesis of nucleoside analogs and glycosidase inhibitors aligns with current trends in antiviral and anticancer drug discovery, a hotspot in biomedical research.

From a technical perspective, 19139-74-3 exhibits a crystalline solid form under standard conditions, with a molecular formula of C11H20O5. The compound's isopropylidene protection strategy is particularly valuable in multi-step syntheses, as it prevents unwanted side reactions at hydroxyl groups. This feature is frequently highlighted in queries like "how to deprotect isopropylidene groups" or "di-O-isopropylidene derivatives stability," underscoring its practical utility in laboratories.

In industrial applications, 2,3:4,5-Di-O-isopropylidene-D-arabitol serves as a precursor for food additives and cosmetic humectants, capitalizing on its non-toxic and hygroscopic properties. The rise of "green chemistry alternatives" searches has further amplified its appeal, as it can be derived from renewable biomass sources like D-arabitol, a naturally occurring polyol. This aligns with the global shift toward sustainable chemical production methods.

Analytical techniques for characterizing CAS 19139-74-3 typically include NMR spectroscopy (notably 1H and 13C) and mass spectrometry, which confirm the presence of characteristic isopropylidene peaks at ~1.3-1.5 ppm. Such data is crucial for researchers investigating "D-arabitol NMR spectra" or "isopropylidene-protected sugar analysis." The compound's melting point (reported between 85-88°C) and optical rotation values ([α]D +15° to +18°) are additional quality control parameters.

Recent patent literature reveals innovative uses of Di-O-isopropylidene-D-arabitol in biodegradable polymers and ionic liquid formulations, addressing the surge in "eco-friendly material science" inquiries. Its rigid bicyclic structure contributes to enhanced thermal stability in polymer matrices, a property explored in advanced material design. Furthermore, its compatibility with enzymatic catalysis systems makes it attractive for biocatalytic processes, another trending topic in industrial biotechnology.

Storage and handling recommendations for 19139-74-3 emphasize protection from moisture (due to potential deprotection) and storage at 2-8°C for long-term stability. These practical considerations frequently appear in "isopropylidene sugar storage conditions" searches. While the compound exhibits excellent shelf life when properly stored, users should monitor for gradual hydrolysis in humid environments, a common concern in tropical laboratories.

The global market for 2,3:4,5-Di-O-isopropylidene-D-arabitol reflects increasing demand from Asia-Pacific pharmaceutical hubs, with "CAS 19139-74-3 suppliers" being a high-volume search term. Pricing trends correlate with D-arabitol feedstock availability, highlighting the interconnectedness of the sugar alcohol derivatives supply chain. Regulatory status varies by region, but generally falls under standard laboratory chemical classifications without restrictive controls.

Future research directions may explore continuous flow chemistry approaches for Di-O-isopropylidene-D-arabitol production, responding to "process intensification" trends in chemical manufacturing. Computational chemistry studies investigating its conformational flexibility could also provide insights for molecular docking applications, particularly in carbohydrate-protein interaction simulations—an area gaining traction in drug design informatics.

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